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Compound of Interest

Compound Name:
4-Amino-2-methylpyrimidine-5-

carbonitrile

Cat. No.: B015760 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of stock

solutions of 4-Amino-2-methylpyrimidine-5-carbonitrile, a heterocyclic compound relevant in

organic synthesis and pharmaceutical research. Adherence to this protocol is crucial for

ensuring the accuracy of experimental results and maintaining laboratory safety.

Physicochemical and Safety Data
A summary of key quantitative data for 4-Amino-2-methylpyrimidine-5-carbonitrile is

presented below. This information is essential for accurate stock solution preparation and safe

handling.
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Property Value Source(s)

CAS Number 698-29-3 [1][2]

Molecular Formula C₆H₆N₄ [2]

Molecular Weight 134.14 g/mol [2]

Appearance Pale Brown Solid [3]

Solubility

Soluble in DMSO, ethanol, and

methanol. Slightly soluble in

water (6.4 g/L at 25°C).

[1][4]

Recommended Storage (Solid)
2-8°C or -20°C in a dry, cool,

and well-ventilated place.
[3][4]

Recommended Storage (Stock

Solution)

Short-term: -20°C (up to 3

months). Long-term: -80°C (up

to 6 months).

[2][5]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol outlines the steps to prepare a 10 mM stock solution of 4-Amino-2-
methylpyrimidine-5-carbonitrile in Dimethyl Sulfoxide (DMSO). DMSO is a common solvent

for preparing stock solutions of small molecules for use in biological assays.

Materials:

4-Amino-2-methylpyrimidine-5-carbonitrile (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Spatula

Weighing paper or boat
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Sterile microcentrifuge tubes or amber glass vials with screw caps

Vortex mixer

Pipettors and sterile pipette tips

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Procedure:

Safety Precautions: Before starting, consult the Safety Data Sheet (SDS) for 4-Amino-2-
methylpyrimidine-5-carbonitrile. This compound is harmful if swallowed and can cause

skin and eye irritation.[6] Always handle the compound in a well-ventilated area or a

chemical fume hood. Wear appropriate PPE throughout the procedure.

Equilibration: Allow the container of 4-Amino-2-methylpyrimidine-5-carbonitrile to reach

room temperature before opening to prevent moisture condensation.

Calculation of Mass: To prepare a 10 mM stock solution, calculate the mass of the compound

needed. The molecular weight is 134.14 g/mol .

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

For example, to prepare 1 mL (0.001 L) of a 10 mM (0.01 mol/L) stock solution: Mass (mg) =

0.01 mol/L x 0.001 L x 134.14 g/mol x 1000 mg/g = 1.3414 mg

Weighing: Using a calibrated analytical balance, carefully weigh out the calculated mass of

4-Amino-2-methylpyrimidine-5-carbonitrile onto weighing paper or a weighing boat.

Dissolution:

Transfer the weighed compound into a sterile microcentrifuge tube or amber glass vial.

Add the calculated volume of anhydrous DMSO to the tube/vial.

Securely cap the tube/vial.
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Mixing: Vortex the solution until the solid is completely dissolved. If necessary, gentle

warming in a water bath (not exceeding 40°C) or brief sonication can aid in dissolution.

Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can lead to degradation of the compound, it

is recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50

µL) in sterile, clearly labeled microcentrifuge tubes.

For short-term storage (up to 3 months), store the aliquots at -20°C.[5]

For long-term storage (up to 6 months), store the aliquots at -80°C.[2]

Protect the stock solution from light.

Workflow for Stock Solution Preparation
The following diagram illustrates the key steps in the preparation of the 4-Amino-2-
methylpyrimidine-5-carbonitrile stock solution.
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Workflow for Preparing 4-Amino-2-methylpyrimidine-5-carbonitrile Stock Solution
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Caption: Workflow for stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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